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Compound of Interest

6-Fluoro-4-hydroxypyridine-2-
Compound Name:
carboxamide

Cat. No.: B13548449

Get Quote

Executive Summary & Retrosynthetic Strategy

Target Molecule: 6-Fluoro-4-hydroxypyridine-2-carboxamide CAS Registry Number:

(Analogous to Favipiravir intermediates) Core Challenge: Selective amidation of the C2-
carboxylate without affecting the C4-hydroxyl or C6-fluorine groups.

Strategic Pathway

We reject the standard Acid Chloride route (

) due to the high risk of converting the 4-OH to a 4-Cl species. Instead, we present two superior
pathways:

¢ Route A (Primary Protocol): Mixed Anhydride Activation (Ethyl Chloroformate). This method
is rapid, mild, and scalable.[1][2]

* Route B (Alternative Protocol): Methyl Ester Aminolysis. This two-step sequence offers the
highest purity profile for GMP-like requirements.
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Figure 1: Retrosynthetic disconnection showing the Mixed Anhydride (Route A) and Ester
Aminolysis (Route B) pathways.

Critical Process Parameters (CPP)

Parameter Specification Rationale

Prevents decomposition of the

Temperature (Activation) to ) o )
mixed anhydride intermediate.

Excess base is required to
neutralize the carboxylic acid
and the HCI byproduct, but too

Stoichiometry (Base) 1.1-1.2 equiv
much promotes

at the C6-F position.

The starting acid has poor
. solubility in non-polar solvents.
Solvent Selection THF or DMF )
DMF is preferred for scale-up;

THF for ease of workup.

Anhydrous gas prevents
. (gas) or . .
Ammonia Source hydrolysis of the activated

(aq) intermediate back to the acid.

Experimental Protocols
Protocol A: Mixed Anhydride Method (Recommended)
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Mechanism: Activation of the carboxylic acid with ethyl chloroformate to form a mixed
anhydride, followed by nucleophilic attack by ammonia.

Materials
o Starting Material: 6-Fluoro-4-hydroxypyridine-2-carboxylic acid (1.0 equiv)

e Reagents: Ethyl chloroformate (1.1 equiv), Triethylamine (

, 1.2 equiv), Ammonia gas (excess) or 28% Ammonium Hydroxide.

e Solvent: Anhydrous Tetrahydrofuran (THF) or DMF (if solubility is an issue).

Step-by-Step Methodology

o Dissolution: In a flame-dried 3-neck round-bottom flask equipped with a thermometer and
nitrogen inlet, suspend 6-Fluoro-4-hydroxypyridine-2-carboxylic acid (10.0 g, 63.6 mmol) in
anhydrous THF (100 mL).

o Note: If the acid does not dissolve completely, add DMF (10-20 mL) dropwise until a clear
solution or fine suspension is obtained.

o Base Addition: Cool the mixture to

using an ice/salt bath. Add Triethylamine (10.6 mL, 76.3 mmol) dropwise over 10 minutes.

o Observation: The solution may clarify as the triethylammonium salt forms.

o Activation: Add Ethyl chloroformate (6.7 mL, 70.0 mmol) dropwise, maintaining the internal

temperature below

o Critical Step: Stir at

for 30 minutes. The formation of a white precipitate (triethylamine hydrochloride) confirms
the reaction is proceeding.

e Amidation:
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o Option 1 (Gas - Preferred): Bubble anhydrous Ammonia gas gently through the solution for
15-20 minutes while keeping the temperature below

o Option 2 (Aqueous): Add 28% Ammonium Hydroxide (15 mL) dropwise. (Note: Yield may
be slightly lower due to competitive hydrolysis).

o Reaction Completion: Allow the mixture to warm to room temperature (RT) and stir for 2
hours. Monitor by TLC (10% MeOH in DCM) or LC-MS.

o Workup:
o Concentrate the solvent under reduced pressure to

20% volume.

o Add cold water (50 mL) to precipitate the product.

o Adjust pH to ~5-6 with dilute HCI if necessary to ensure the 4-OH group is protonated (or
exists as the pyridone).

 Purification: Filter the solid, wash with cold water (

) and cold diethyl ether (

). Dry under vacuum at

Expected Yield: 75 — 85% Appearance: Off-white to pale yellow solid.[3]

Protocol B: Methyl Ester Aminolysis (High Purity)

Mechanism: Fischer esterification followed by amide formation. This route isolates a stable
ester intermediate, allowing for purification before the final step.

Step 1: Esterification
¢ Dissolve the starting acid (10.0 g) in Methanol (100 mL).
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Add catalytic Sulfuric Acid (

, 1.0 mL) or Thionyl Chloride (

, 1.5 equiv) dropwise at

Reflux for 4-6 hours.

Concentrate, neutralize with saturated

, and extract with Ethyl Acetate.

Isolate the Methyl 6-fluoro-4-hydroxypyridine-2-carboxylate.

Step 2: Aminolysis

¢ Dissolve the methyl ester (from Step 1) in 7N Ammonia in Methanol (10 volumes).
o Seal the vessel and stir at RT for 12-18 hours.
o Note: If reaction is slow, heat to
, but monitor for 6-F displacement.

o Concentrate to dryness. The product often crystallizes directly from the reaction mixture
upon cooling.

Analytical Validation (Self-Validating Data)

Upon isolation, compare your data against these theoretical reference values to validate the
synthesis.
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Technique

Expected Signal /
Characteristic

Interpretation

LC-MS (ESI+)

Confirm molecular weight
(MW: 156.11).

1H NMR (DMSO-d6)

11.0-12.0 (br s, 1H, OH/NH)

Tautomeric OH/NH proton.

8.0-8.2 (br s, 1H, CONH_a)

Amide proton A.

7.6-7.8 (br s, 1H, CONH_b)

Amide proton B.

7.4 (d, J~2 Hz, 1H, H3)

Proton at C3 (meta coupling).

6.8 (dd, 1H, H5)

Proton at C5 (coupling with F).

19F NMR

-70 to -80 ppm (s)

Characteristic singlet/multiplet

for Pyridine-F.

Tautomer Note: In DMSO-

, the 4-hydroxy pyridine often appears as the 4-pyridone tautomer. You may see the "OH"
proton as a broad NH signal on the ring nitrogen if the pyridone form dominates.

Troubleshooting & Optimization Guide
Issue: Low Yield / Hydrolysis

o Cause: Water present during Mixed Anhydride formation.[4]

e Solution: Ensure THF is anhydrous. Use molecular sieves.[5] Switch to Protocol B (Ester) if

dry conditions are difficult to maintain.

Issue: Impurity at ~174 m/z (Chlorinated byproduct)

e Cause: If

was used, the 4-OH was converted to 4-Cl.
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 Solution: Strictly avoid thionyl chloride with unprotected 4-hydroxypyridines. Use Ethyl
Chloroformate (Protocol A) or HATU.

Issue: Loss of Fluorine (SnAr Product)

o Cause: Reaction temperature too high or base too strong/concentrated.
e Solution: Keep amidation below

. Avoid using hydroxide bases (NaOH/KOH) in the presence of heat. Use mild bases like

or DIPEA.
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Start: 6-F-4-OH-Pyridine-2-COOH

1. Dissolve in THF/DMF
Add Et3N (1.2 eq)

2. Cool to -10°C

3. Add Ethyl Chloroformate
(Form Mixed Anhydride)

30 min activation

4. Bubble NH3 Gas
(Keep < 0°C)

2 hr reaction
5. Warm to RT, Conc.,

Precipitate with Water

Final Product:

6-F-4-OH-Pyridine-2-CONH2
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Figure 2: Operational workflow for the Mixed Anhydride Protocol (Route A).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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